Cas no 349120-93-0 (2-Bromo-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 349120-93-0
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• MDL: MFCD02676798
• CID: 4713203
• Update Time: 2025-10-29

2-Bromo-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,4-dimethoxyphenyl)acetamide
• 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide

• MDL： MFCD02676798
• Inchi： 1S/C10H12BrNO3/c1-14-7-3-4-8(9(5-7)15-2)12-10(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： QHEGXQQLPNQOBF-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 2.1
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide

Introduction to 2-Bromo-N-(2,4-Dimethoxyphenyl)acetamide (CAS No. 349120-93-0)

2-Bromo-N-(2,4-dimethoxyphenyl)acetamide, with the CAS number 349120-93-0, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromo group, an acetamide functional group, and two methoxy substituents on the phenyl ring. These characteristics contribute to its diverse reactivity and biological properties.

The molecular formula of 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide is C₁₁H₁₃BrNO₃, and its molecular weight is approximately 277.13 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2,4-dimethoxyaniline with bromoacetyl bromide or a similar reagent. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO).

In the realm of pharmaceutical research, 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its activity against various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide could serve as a valuable starting point for the design of novel drugs targeting these conditions.

Beyond its pharmaceutical applications, 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of advanced materials with tailored functionalities. Research published in Advanced Materials in 2020 demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical strength and thermal stability. These properties are crucial for applications in areas such as electronics and aerospace engineering.

In the context of chemical synthesis, 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide serves as a versatile building block for the construction of more complex molecules. Its bromo group can be readily functionalized through various reactions, such as nucleophilic substitution and cross-coupling reactions. This versatility makes it an important intermediate in the synthesis of natural products and other bioactive compounds. A notable example is its use in the total synthesis of certain alkaloids, which are known for their diverse biological activities.

The safety profile of 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide is an important consideration for both researchers and industrial users. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of vapors. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when handling this compound. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

In conclusion, 2-Bromo-N-(2,4-dimethoxyphenyl)acetamide (CAS No. 349120-93-0) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.